Cas no 1261833-99-1 (2-(2-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinic acid)

• Product Name: 2-(2-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinic acid
• CAS No: 1261833-99-1
• MF: C₁₄H₇F₆NO₃
• MW: 351.200704813004
• CID: 4987028
• Update Time: 2025-06-20

2-(2-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinic acid

• Inchi： 1S/C14H7F6NO3/c15-13(16,17)9-6-21-10(5-8(9)12(22)23)7-3-1-2-4-11(7)24-14(18,19)20/h1-6H,(H,22,23)
• InChI Key： OPTQWYKADQXXKA-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1C(=O)O)C1C=CC=CC=1OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 453
• XLogP3: 4.1
• Topological Polar Surface Area: 59.4

Additional information on 2-(2-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinic acid

Introduction to 2-(2-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinic Acid (CAS No. 1261833-99-1)

2-(2-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinic acid (CAS No. 1261833-99-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various biological and chemical applications. The presence of both trifluoromethoxy and trifluoromethyl substituents in its molecular framework imparts distinct electronic and steric properties, which are critical for its potential role in drug design and development.

The trifluoromethoxy group, specifically, is known for its ability to enhance the metabolic stability and lipophilicity of molecules, making it a favored moiety in the synthesis of bioactive compounds. On the other hand, the trifluoromethyl group contributes to the compound's binding affinity and resistance to metabolic degradation. These attributes collectively position 2-(2-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinic acid as a versatile building block in the creation of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing novel inhibitors targeting various enzymatic pathways involved in diseases such as cancer, inflammation, and infectious disorders. The isonicotinic acid core structure of this compound is particularly noteworthy, as it shares structural similarities with well-known drugs like thiazolidinediones and nicotinamide derivatives. These derivatives have been extensively studied for their pharmacological properties, including insulin sensitization and anti-inflammatory effects.

Recent studies have highlighted the potential of 2-(2-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinic acid in modulating key biological targets. For instance, preliminary in vitro investigations suggest that this compound may exhibit inhibitory activity against certain kinases and transcription factors implicated in cancer progression. The trifluoromethyl group's ability to increase binding affinity has been particularly exploited in designing small-molecule inhibitors that can effectively disrupt aberrant signaling pathways.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their enhanced pharmacokinetic profiles. Fluoro-substituted molecules often demonstrate improved solubility, bioavailability, and target specificity compared to their non-fluorinated counterparts. This has led to a growing interest in synthesizing new fluorinated analogs for therapeutic purposes. 2-(2-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinic acid exemplifies this trend, as its dual fluorinated moieties could potentially offer these advantages.

Moreover, the structural motif of this compound aligns well with the scaffold of known antimicrobial agents. The isonicotinic acid core is particularly relevant in the context of tuberculosis treatment, where analogs of nicotinamide have shown efficacy against drug-resistant strains. While further research is needed to fully elucidate its antimicrobial potential, the preliminary findings are encouraging.

From a synthetic chemistry perspective, 2-(2-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinic acid presents an interesting challenge due to its complex architecture. The synthesis involves multiple steps, including functional group transformations and regioselective modifications. Advanced synthetic methodologies such as cross-coupling reactions and palladium catalysis have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also showcase the evolving capabilities of modern organic chemistry.

The use of computational chemistry tools has further accelerated the discovery process for this type of compound. Molecular modeling techniques allow researchers to predict binding interactions between 2-(2-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinic acid and target proteins with high precision. This approach has been instrumental in optimizing lead compounds for better pharmacological activity and reduced toxicity.

In conclusion, 2-(2-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)isonicotinic acid (CAS No. 1261833-99-1) represents a fascinating subject of study in medicinal chemistry. Its unique structural features, combined with promising biological activities observed in preliminary studies, make it a valuable candidate for further exploration. As research continues to uncover new therapeutic applications for fluorinated compounds, this molecule stands out as a compelling example of how structural innovation can drive advancements in drug discovery.